Isopropyl ether

• CAS No.: 108-20-3
• Product Name: Isopropyl ether
• Molecular Formula: C6H14O; (CH3)2CHOCH(CH3)2; C6H14O
• Molecular Weight: 102.17 g/mol
• IUPAC Name: 2-propan-2-yloxypropane
• Standard InChI: InChI=1S/C6H14O/c1-5(2)7-6(3)4/h5-6H,1-4H3
• Standard InChIKey: ZAFNJMIOTHYJRJ-UHFFFAOYSA-N
• Impurities: COMMERCIAL VARIETY MAY CONTAIN APPROX 3% OF ISOPROPYL ALC, LESS THAN 0.01% OF SULFUR & LESS THAN 0.04% OF PEROXIDE.; The dehydration of isopropyl alcohol with sulfuric acid produces propylene as an impurity in the production of isopropyl ether. The amounts of propylene by-product will vary with type of catalyst and reaction conditions.; Isopropyl ether autooxidizes to form peroxides and hydroperoxides at 20 °C with UV radiation or in the presence of a photosensitizer, eg, benzophenone
• SMILES: CC(C)OC(C)C
• Canonical SMILES: CC(C)OC(C)C
• Boiling Point: 156 °F at 760 mm Hg (USCG, 1999); 68.5 °C; 69 °C; 154°F
• Colorform: Colorless volatile liquid; Colorless liquid.; Colorless liquid
• Density: 0.724 at 68 °F (USCG, 1999); 0.7258 @ 20 °C/4 °C; Relative density (water = 1): 0.7; 0.73
• Flash Point: -18 °F (USCG, 1999); -18 °F (-28 °C) (closed cup); -28 °C; -18°F
• Melting Point: -123 °F (USCG, 1999); -86.8 °C; -60 °C; -123°F; -76°F
• Physical Description: Diisopropyl ether appears as a clear colorless liquid with an ethereal odor. Flash point -18°F. Less dense than water. Vapors heavier than air.; GasVapor; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sharp, sweet, ether-like odor.
• Description: Diisopropyl ether appears as a clear colorless liquid with an ethereal odor. Flash point -18°F. Less dense than water. Vapors heavier than air.
• Shelf Life: Keeping ethers from becoming anhydrous plus the addition of antioxidants will help reduce this explosion hazard.
• Solubility: 0.2 % (NIOSH, 2016); Sol of commercial grade in water, 1.71% @ 19 °C; miscible with most organic solvents.; Sol in acetone; miscible in ethyl alcohol, ethyl ether; MISCIBLE WITH MOST ORG SOLVENTS; Water solubility = 8,800 mg/l @ 20 °C; Soluble in oxygenated solvents; Solubility in water: poor; 0.2%
• Synonyms: diisopropyl ether; isopropyl ethe
• Vapor Density: 3.5 (air= 1); Relative vapor density (air = 1): 3.5
• Vapor Pressure: 119 mm Hg (NIOSH, 2016); 149.00 mmHg; 149 mm Hg @ 25 °C /from experimentally derived coefficients/; Vapor pressure, kPa at 20 °C: 15.9; 119 mmHg
• PubChem Compound: 7914
• Last Modified: Nov 11 2021